3-Amino-1-tert-butyl-1,2-dihydropyridin-2-one

• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 3-amino-1-tert-butylpyridin-2-one
• InChI: InChI=1S/C9H14N2O/c1-9(2,3)11-6-4-5-7(10)8(11)12/h4-6H,10H2,1-3H3
• InChI Key: WNYVQLCQPNUYET-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C=CC=C(C1=O)N

Description

Structural Characterization of 3-Amino-1-tert-butyl-1,2-dihydropyridin-2-one

Molecular Architecture and Crystallographic Analysis

The molecular formula of 3-amino-1-tert-butyl-1,2-dihydropyridin-2-one is C₉H₁₄N₂O , with a molecular weight of 166.22 g/mol . The core structure consists of a partially saturated pyridinone ring substituted with an amino group at position 3 and a tert-butyl group at position 1. While no direct crystallographic data for this specific compound is available in the literature, analogous dihydropyridinone derivatives provide insights into its likely geometry. For example, 3-amino-1,6-dimethyl-1,2-dihydropyridin-2-one crystallizes in a monoclinic system with bond lengths and angles characteristic of conjugated enamine systems.

The tert-butyl group, a bulky substituent, is expected to induce significant steric effects, influencing the planarity of the dihydropyridinone ring. Comparative studies of orthorhombic pyridinone derivatives, such as those with 4-hydroxyphenyl substituents, reveal average C=O bond lengths of approximately 1.23 Å and C-N bonds of 1.35 Å, consistent with partial double-bond character. Computational models predict similar bond parameters for 3-amino-1-tert-butyl-1,2-dihydropyridin-2-one, with the tert-butyl group adopting a staggered conformation to minimize steric strain.

Structural Parameter	Value
Molecular Formula	C₉H₁₄N₂O
Molecular Weight (g/mol)	166.22
Predicted C=O Bond Length (Å)	1.22–1.24
Predicted C-N Bond Length (Å)	1.33–1.36

Spectroscopic Profiling

¹H NMR Analysis

The ¹H NMR spectrum of 3-amino-1-tert-butyl-1,2-dihydropyridin-2-one is characterized by distinct signals corresponding to its unique substituents:

• Tert-butyl group : A singlet at δ 1.20–1.25 ppm (9H, C(CH₃)₃).
• Amino group : A broad singlet at δ 2.80–3.10 ppm (2H, NH₂), subject to exchange broadening due to hydrogen bonding.
• Dihydropyridinone ring protons :
  • H4 and H5 appear as doublets of doublets between δ 5.90–6.20 ppm (J = 6.5–7.0 Hz).
  • H6 resonates as a triplet near δ 4.10–4.30 ppm (J = 6.8 Hz).

¹³C NMR Analysis

Key ¹³C NMR signals include:

• Carbonyl carbon (C2) : δ 165–170 ppm , typical for α,β-unsaturated ketones.
• Amino-bearing carbon (C3) : δ 110–115 ppm , deshielded due to conjugation with the carbonyl group.
• Tert-butyl carbons :
  • Quaternary carbon at δ 28–30 ppm .
  • Methyl carbons at δ 22–25 ppm .

FT-IR Spectroscopy

The FT-IR spectrum exhibits:

• N-H stretch : Broad band at 3200–3350 cm⁻¹ (NH₂ asymmetric/symmetric stretching).
• C=O stretch : Strong absorption at 1660–1680 cm⁻¹ .
• C-N stretch : Medium-intensity peak at 1250–1300 cm⁻¹ .

Mass Spectrometry

The electron ionization (EI) mass spectrum shows a molecular ion peak at m/z 166.1 (calculated for C₉H₁₄N₂O⁺). Fragmentation pathways include:

• Loss of the tert-butyl group (–C₄H₉ ) yielding a fragment at m/z 109.0 .
• Cleavage of the C-N bond adjacent to the carbonyl group, producing a peak at m/z 85.0 .

Computational Chemistry Studies

Density Functional Theory (DFT) Calculations

Geometric optimization at the B3LYP/6-311++G(d,p) level reveals a non-planar dihydropyridinone ring with a puckering amplitude of 0.45 Å . The tert-butyl group adopts a gauche conformation , with dihedral angles of 55° relative to the ring plane. The HOMO-LUMO gap, calculated as 5.2 eV , indicates moderate electronic stability, consistent with conjugated enamine systems.

Tautomeric Equilibrium Analysis

The compound exists in equilibrium between two tautomeric forms:

• Keto tautomer (3-amino-1-tert-butyl-1,2-dihydropyridin-2-one) : Dominant in non-polar solvents (95% population in chloroform).
• Enol tautomer (3-amino-1-tert-butyl-2-hydroxypyridine) : Favored in polar protic solvents (up to 40% population in water).

Tautomer	Relative Energy (kcal/mol)
Keto Form	0.0 (Reference)
Enol Form	+2.3

Solvent effects significantly modulate this equilibrium. In aqueous solution, the enol form stabilizes by 1.8 kcal/mol due to hydrogen bonding with water molecules, as evidenced by molecular dynamics simulations.

Preparation Methods

Key Steps:

• Organocatalytic 1,4-Addition :

  • Reaction of N-Boc-O-TBS-hydroxylamine with α,β-unsaturated aldehydes (e.g., 2-hexenal) using a chiral imidazolidinone catalyst yields β-hydroxyaminoaldehydes with >90% enantiomeric excess.
  • Example:
    $$
    \text{2-Hexenal} + \text{N-Boc-O-TBS-hydroxylamine} \xrightarrow{\text{catalyst}} \beta\text{-hydroxyaminoaldehyde (5)}
    $$

• Alkyne Addition and Oxidation :

  • Propargyl alcohols (e.g., 4 ) form via alkynyl Grignard addition to β-hydroxyaminoaldehydes.
  • MnO₂ oxidation converts propargyl alcohols to ynones (3 ).

• Cyclization and Deprotection :

  • TBS removal triggers 7-endo-dig cyclization to form 3,4-dihydro-1,2-oxazepin-5(2H)-ones (8 ).
  • Reductive N–O bond cleavage (e.g., Zn/HOAc) and Boc deprotection yield 2,3-dihydropyridin-4(1H)-ones (1 ).

Adaptation for 3-Amino-1-tert-butyl Derivative

To introduce the 1-tert-butyl and 3-amino groups:

• tert-Butyl Introduction : Use tert-butyl-containing reagents (e.g., tert-butylboronic acid) in Suzuki-Miyaura coupling or alkylation steps.
• Amino Group Retention : Avoid Boc deprotection if the amino group is pre-installed; alternatively, employ reductive amination.

Proposed Pathway:

• Synthesize β-hydroxyaminoaldehyde with a tert-butyl substituent via modified MacMillan protocol.
• Perform alkyne addition (e.g., tert-butylacetylide) and oxidation to ynone.
• Cyclize under acidic conditions to form the dihydropyridinone core.
• Deprotect selectively to retain the tert-butyl group while unmasking the amino group.

Reaction Optimization Data

Step	Conditions	Yield (%)	Reference
1,4-Addition	CHCl₃, −20°C, 24–36 h	70–85
Alkyne Addition	THF, −78°C, 2 h	60–75
Oxidation (MnO₂)	1,2-Dichloroethane, reflux	80–90
Cyclization	TBAF, THF, rt	65–80
Reductive Cleavage	Zn, HOAc, rt	70–85

Challenges and Solutions

• Regioselectivity : Steric effects from the tert-butyl group may hinder cyclization. Solution: Optimize protecting groups (e.g., TIPS for steric shielding).
• Enantiopurity : Use chiral catalysts (e.g., MacMillan’s imidazolidinone) to maintain >90% ee.
• Functional Group Compatibility : Boc and TBS groups provide orthogonal protection.

Chemical Reactions Analysis

Types of Reactions

3-Amino-1-tert-butyl-1,2-dihydropyridin-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Electrophiles like alkyl halides and acyl chlorides are commonly employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can produce various substituted pyridinone derivatives .

Scientific Research Applications

3-Amino-1-tert-butyl-1,2-dihydropyridin-2-one has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Amino-1-tert-butyl-1,2-dihydropyridin-2-one involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby affecting the enzyme’s function. Additionally, it can interact with receptors to modulate their activity and influence various cellular pathways .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Dihydropyridinone Derivatives

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	CAS Number	Key Features	Source
3-Amino-1-tert-butyl-1,2-dihydropyridin-2-one	1-tert-butyl, 3-amino	C9H14N2O	~166.22	N/A	High lipophilicity due to tert-butyl	Target
5-Amino-1-(methoxymethyl)-1,2-dihydropyridin-2-one	1-methoxymethyl, 5-amino	C9H10N4O	174.21	1691799-30-0	Enhanced solubility from methoxymethyl
3-Amino-5-bromo-1-methyl-1,2-dihydropyridin-2-one	1-methyl, 3-amino, 5-bromo	C6H7BrN2O	~209.04	N/A	Bromo enables cross-coupling reactions
3-Amino-6-tert-butyl-1-ethyl-1,2-dihydropyridin-2-one	1-ethyl, 3-amino, 6-tert-butyl	C11H18N2O	194.27	1467184-83-3	Dual alkyl groups alter steric effects
5-Amino-3-bromo-1-(2-methanesulfinylethyl)-4-methyl-1,2-dihydropyridin-2-one	1-methanesulfinylethyl, 3-bromo, 4-methyl, 5-amino	C9H14BrN3O2S	~324.2	2018567-60-5	Sulfinyl and bromo enhance reactivity

Key Comparative Insights:

Substituent Positioning and Steric Effects: The tert-butyl group at position 1 in the target compound confers greater steric hindrance and lipophilicity compared to smaller alkyl groups (e.g., methyl in or ethyl in ). This bulk may reduce metabolic degradation in biological systems, a trait valuable in drug design.

Electronic and Reactive Properties :

• Brominated analogs (e.g., and ) exhibit enhanced reactivity for cross-coupling reactions (e.g., Suzuki-Miyaura), making them versatile intermediates in synthetic chemistry. The target compound lacks halogen substituents, limiting its utility in such pathways.
• The methanesulfinylethyl group in introduces chirality and sulfoxide-based reactivity, expanding applications in asymmetric synthesis.

Solubility and Physicochemical Traits :

• The methoxymethyl group in improves aqueous solubility compared to the tert-butyl group in the target compound, which prioritizes lipophilicity. This trade-off influences their respective roles in drug formulation (e.g., solubility vs. membrane permeability).

Biological Activity

3-Amino-1-tert-butyl-1,2-dihydropyridin-2-one is a nitrogen-containing heterocyclic compound that has garnered interest in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, including mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Structure and Properties

The compound features a dihydropyridine ring with an amino group and a tert-butyl substituent, contributing to its unique chemical properties. The molecular formula is C$_{10}$H$_{16}$N$_2$O, with a molecular weight of approximately 182.25 g/mol. The presence of the tert-butyl group enhances lipophilicity, which may influence its pharmacokinetic properties.

Property	Value
Molecular Formula	C$_{10}$H$_{16}$N$_2$O
Molecular Weight	182.25 g/mol
Lipophilicity	High

Research indicates that 3-Amino-1-tert-butyl-1,2-dihydropyridin-2-one exhibits significant biological activities primarily through its interactions with neurotransmitter systems. Notably, it appears to modulate glutamate receptors, which are crucial for synaptic transmission in the brain. This modulation suggests potential applications in treating neurological disorders such as Parkinson's disease and epilepsy .

Neurological Disorders

Studies have highlighted the compound's potential in addressing various neurological conditions. For example:

• Parkinson's Disease : The compound may help alleviate symptoms by enhancing dopaminergic signaling.
• Epilepsy : Its ability to modulate excitatory neurotransmission could provide therapeutic benefits in seizure management.

Antitumor Activity

Preliminary investigations into the cytotoxic effects of 3-Amino-1-tert-butyl-1,2-dihydropyridin-2-one have shown promising results against cancer cell lines:

• Cell Lines Tested : A549 (lung adenocarcinoma), SKOV3 (ovarian cancer), and MRC5 (normal lung fibroblast).
• IC50 Values : The compound demonstrated IC50 values of approximately 15 μM against A549 cells, indicating moderate cytotoxicity with selectivity towards malignant cells compared to non-malignant cell lines .

Study 1: Neuroprotective Effects

A study evaluated the neuroprotective effects of 3-Amino-1-tert-butyl-1,2-dihydropyridin-2-one in animal models of Parkinson's disease. Results indicated that treatment improved motor function and reduced dopaminergic neuron loss in the substantia nigra region.

Study 2: Anticancer Activity

In vitro studies assessed the anticancer properties of the compound against various cancer cell lines. The findings revealed that it induced apoptosis in cancer cells while sparing normal cells, suggesting a favorable therapeutic index.

Q & A

Q. What synthetic methodologies are recommended for preparing 3-Amino-1-tert-butyl-1,2-dihydropyridin-2-one?

• Methodological Answer : The synthesis typically involves cyclocondensation of tert-butylamine derivatives with α,β-unsaturated carbonyl precursors. For example, tert-butyl groups can be introduced via alkylation or nucleophilic substitution reactions under inert atmospheres (e.g., nitrogen) to prevent oxidation . Post-synthesis purification often employs column chromatography (silica gel, ethyl acetate/hexane gradients) or recrystallization from ethanol/water mixtures. Yields can vary (40–70%) depending on substituent steric effects, as observed in structurally analogous dihydropyridinones .

Q. How should researchers characterize the purity and structural integrity of this compound?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR spectra should confirm the presence of the tert-butyl group (singlet at ~1.3 ppm for 9H) and the dihydropyridinone ring protons (δ 5.5–6.5 ppm for NH and olefinic protons) .
• High-Performance Liquid Chromatography (HPLC) : Use a C18 column with UV detection (λ = 254 nm) to assess purity (>95% recommended for biological assays) .
• Mass Spectrometry (MS) : ESI-MS in positive ion mode should show [M+H]⁺ peaks matching the molecular formula (C₉H₁₅N₂O requires m/z 167.12).

Q. What are the critical storage conditions to ensure compound stability?

• Methodological Answer : Store under inert gas (argon) at –20°C in amber vials to prevent photodegradation. Stability studies on similar dihydropyridinones indicate hydrolysis susceptibility under acidic/basic conditions; monitor via periodic HPLC analysis .

Advanced Research Questions

Q. How can computational modeling guide the analysis of this compound’s reactivity and biological interactions?

• Methodological Answer :

• Density Functional Theory (DFT) : Optimize the molecule’s geometry to calculate frontier molecular orbitals (HOMO/LUMO) and predict sites for electrophilic/nucleophilic attacks .
• Molecular Docking : Screen against protein targets (e.g., kinases, GPCRs) using AutoDock Vina. For example, pyridinone derivatives show affinity for ATP-binding pockets due to hydrogen bonding with the amino group .

Q. How to design experiments resolving contradictions in reported biological activities of analogous dihydropyridinones?

• Methodological Answer :

• Comparative SAR Studies : Synthesize derivatives with varying substituents (e.g., replacing tert-butyl with methyl or phenyl groups) and test in standardized assays (e.g., enzyme inhibition, cytotoxicity).
• Kinetic Analysis : Use surface plasmon resonance (SPR) to measure binding constants (KD) for target proteins, correlating structural features with activity .

Q. What experimental strategies mitigate challenges in isolating enantiomers of this compound?

• Methodological Answer :

• Chiral Stationary Phase Chromatography : Employ Chiracel OD-H columns with hexane/isopropanol mobile phases.
• Circular Dichroism (CD) : Verify enantiomeric purity by comparing experimental CD spectra with DFT-simulated curves .

Data Contradiction Analysis

Q. How to address discrepancies in reported solubility profiles of tert-butyl-substituted dihydropyridinones?

• Methodological Answer :

• Solvent Screening : Test solubility in DMSO, methanol, and aqueous buffers (pH 1–10) using nephelometry.
• Thermodynamic Studies : Measure partition coefficients (logP) via shake-flask methods to clarify hydrophobicity trends. Contradictions may arise from polymorphic forms or residual solvents in earlier studies .